6-imino-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C25H27N7O3
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 6-imino-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H27N7O3/c1-17-4-3-7-32-22(17)29-23-20(25(32)34)14-19(24(33)28-16-18-5-2-6-27-15-18)21(26)31(23)9-8-30-10-12-35-13-11-30/h2-7,14-15,26H,8-13,16H2,1H3,(H,28,33)
• InChI Key: AAWNZEPIQIBTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCN4CCOCC4)C(=O)NCC5=CN=CC=C5

Description

This compound is a structurally complex tricyclic molecule featuring a fused triazatricyclo framework with a morpholine-ethyl substituent, a pyridinylmethyl carboxamide group, and an imino-oxo moiety. Its synthesis likely involves multi-step heterocyclic reactions, with crystallographic validation tools such as SHELXL or ORTEP-3 employed for structural confirmation .

Preparation Methods

The synthesis of 6-imino-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves several steps, including the formation of the triazatricyclo structure and the introduction of the morpholin-4-ylethyl and pyridin-3-ylmethyl groups. The reaction conditions typically require specific catalysts and solvents to ensure the correct formation of the compound. Industrial production methods may involve scaling up these reactions and optimizing conditions for higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be performed using reducing agents, which may result in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include acids, bases, and specific catalysts. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

6-imino-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: It is used in the study of complex organic reactions and the development of new synthetic methods.

Biology: The compound is investigated for its potential biological activities, including interactions with proteins and enzymes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound may have applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. Detailed studies are required to fully understand the molecular mechanisms and pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be identified through substructure searches in databases like AromaDb, ChEMBL, and Metabolomics Workbench, which utilize SMILES or Tanimoto similarity indices . Below is a comparative analysis with three pyridazine-based analogs (11m, 11n, 11o) from , which share key pharmacophoric features such as carboxamide linkages and trifluoromethyl groups.

Table 1: Structural and Physicochemical Comparison

Compound Name / Identifier	Molecular Formula	Key Substituents	Melting Point (°C)	Yield (%)
Target Compound (6-imino-11-methyl-7-[...]-carboxamide)	C₂₄H₂₆N₈O₃	Morpholine-ethyl, pyridinylmethyl	N/A	N/A
6-Morpholino-N-((tetrahydro-2H-pyran-4-yl)methyl)-5-(trifluoromethyl)pyridazine-3-carboxamide (11m)	C₁₆H₂₁F₃N₄O₃	Morpholino, trifluoromethyl	67–68	73
6-((2-Hydroxyethyl)amino)-5-(trifluoromethyl)-N-(2-(trifluoromethyl)benzyl)pyridazine-3-carboxamide (11n)	C₁₆H₁₄F₆N₄O₂	Hydroxyethyl, bis(trifluoromethyl)benzyl	Oily liquid	57
6-(Butylamino)-5-(trifluoromethyl)-N-(2-(trifluoromethyl)benzyl)pyridazine-3-carboxamide (11o)	C₁₈H₁₈F₆N₄O	Butylamino, trifluoromethyl	Oily liquid	60

Key Observations:

Substituent Effects on Physicochemical Properties :

• The morpholine group in 11m enhances crystallinity (melting point = 67–68°C) compared to the oily analogs 11n and 11o , which lack rigid heterocycles .
• The trifluoromethyl group is a common feature, likely improving metabolic stability and lipophilicity across all compounds .

Hydroxyethyl and butylamino groups in 11n and 11o could modulate solubility or membrane permeability relative to the morpholine-ethyl chain in the target compound .

Synthetic Efficiency :

• Yields for analogs range from 57–73%, suggesting that the target compound’s synthesis may require optimization due to its increased complexity .

Methodological Approaches for Comparative Analysis

Structural Similarity Searches :

• Tools like AromaDb and ChEMBL enable substructure searches using SMILES strings or Tanimoto coefficients to identify analogs . For example, the morpholine-ethyl group in the target compound could be used as a query to retrieve derivatives with shared motifs.
• Metabolomics Workbench’s mass (m/z) search could further correlate the compound with metabolites or degradation products .

Crystallographic Validation :

• Software such as SHELXL and WinGX are critical for refining the target compound’s crystal structure, ensuring accurate bond lengths and angles for comparative studies .

Biological Activity

The compound 6-imino-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule notable for its unique tricyclic structure and functional groups. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties.

Structural Characteristics

This compound features a triazatricyclo framework combined with a morpholine group , which may facilitate interactions with various biological targets. The molecular formula is $C_{19}H_{22}N_{6}O_{3}$ with a molecular weight of approximately 378.5 g/mol.

Biological Activity Overview

Preliminary studies suggest that compounds with similar structures often exhibit significant biological activities. Key areas of interest include:

• Antimicrobial Activity : The compound has shown potential as an antimicrobial agent through its interaction with biological membranes.
• Anticancer Properties : Preliminary data indicate that it may inhibit cancer cell proliferation.

The biological activity is primarily attributed to the compound's ability to bind to specific molecular targets, leading to modulation of their activity. This mechanism can involve:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes involved in critical biochemical pathways.
• Receptor Modulation : It may interact with receptors to alter cellular signaling pathways.

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds and provided insights into the potential effects of this specific compound:

• Antimicrobial Studies :
  • A study on structurally similar compounds indicated strong inhibitory effects against Pseudomonas aeruginosa and Escherichia coli, with MIC values as low as 0.21 μM .
  • Interaction studies suggested that similar compounds form key interactions within the active sites of target enzymes, enhancing their antimicrobial efficacy.
• Cytotoxicity Assessments :
  • In vitro assays using human cell lines revealed promising results regarding cytotoxic effects against cancer cells, suggesting a potential for therapeutic applications in oncology.
• Molecular Docking Studies :
  • Molecular docking simulations have demonstrated favorable binding interactions with key residues in target proteins, indicating a strong potential for enzyme inhibition and receptor modulation .

Comparative Analysis

To illustrate the uniqueness of this compound compared to others in its class, the following table summarizes key structural features and biological activities:

Compound Name	Molecular Formula	Molecular Weight	Unique Features	Biological Activity
Compound A	C19H22N6O3	378.5 g/mol	Triazatricyclo structure	Antimicrobial
Compound B	C20H24N6O4	392.5 g/mol	Additional benzyl group	Anticancer
This Compound	C19H22N6O3	378.5 g/mol	Morpholine group	Antimicrobial, Anticancer